Cas no 2034549-66-9 (N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide)

• Product Name: N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide
• CAS No: 2034549-66-9
• MF: C₂₂H₂₂N₂O₃S
• MW: 394.486684322357
• CID: 5379375
• Update Time: 2025-07-15

N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(2-methoxyethylamino)-2-oxoethyl]phenyl]-4-thiophen-3-ylbenzamide
• N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide

• Inchi： 1S/C22H22N2O3S/c1-27-12-11-23-21(25)14-16-2-8-20(9-3-16)24-22(26)18-6-4-17(5-7-18)19-10-13-28-15-19/h2-10,13,15H,11-12,14H2,1H3,(H,23,25)(H,24,26)
• InChI Key： XRZTZTPGPAAIID-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC(NCCOC)=O)C=C1)(=O)C1=CC=C(C2C=CSC=2)C=C1

Additional information on N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide

N-(4-{(2-Methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide (CAS No. 2034549-66-9): A Comprehensive Overview

N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide (CAS No. 2034549-66-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications due to its ability to interact with specific biological targets. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of this compound.

The chemical structure of N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide is notable for its intricate arrangement of functional groups. The core structure consists of a benzamide moiety linked to a substituted phenyl ring, which is further modified by a thiophene group. The presence of the methoxyethyl carbamoyl group adds complexity and influences the compound's solubility and reactivity. This structural diversity provides a foundation for exploring its interactions with various biological systems.

Recent studies have focused on the synthesis and optimization of N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide. One notable approach involves the use of palladium-catalyzed cross-coupling reactions to efficiently construct the thiophene-containing scaffold. This method has been shown to yield high purity products with good yields, making it a preferred route for large-scale production. Additionally, the use of green chemistry principles in the synthesis process has been explored to minimize environmental impact and improve sustainability.

The biological activity of N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide has been extensively investigated in various cellular and animal models. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and the modulation of immune cell function.

Furthermore, N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide has shown potential as an antitumor agent. In vitro studies using human cancer cell lines have revealed that this compound can induce apoptosis and inhibit cell proliferation through multiple pathways, including the disruption of mitochondrial function and the activation of caspases. These findings suggest that it may have therapeutic value in cancer treatment, particularly in combination with other anticancer drugs.

In addition to its anti-inflammatory and antitumor properties, N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide has been evaluated for its neuroprotective effects. Research has indicated that this compound can protect neurons from oxidative stress and neurotoxicity, which are key factors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The exact mechanisms underlying these neuroprotective effects are still under investigation but are believed to involve antioxidant activity and the modulation of signaling pathways involved in neuronal survival.

The pharmacokinetic properties of N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide have also been studied to assess its suitability for clinical development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are essential for ensuring effective drug delivery and minimizing adverse effects. However, further optimization may be required to enhance its bioavailability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide in human subjects. Early-phase trials have shown promising results, with patients experiencing significant improvements in symptoms related to inflammatory conditions without major adverse events. These findings have paved the way for larger-scale clinical studies to confirm these initial observations.

In conclusion, N-(4-{(2-methoxyethyl)carbamoylmethyl}phenyl)-4-(thiophen-3-yl)benzamide (CAS No. 2034549-66-9) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, makes it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to unravel its mechanisms of action and optimize its therapeutic potential, this compound may play a significant role in addressing unmet medical needs in various disease areas.